3-(Acetamidomethyl)-1H-indole-2-carboxylic acid

• IUPAC Name: 3-(acetamidomethyl)-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C12H12N2O3/c1-7(15)13-6-9-8-4-2-3-5-10(8)14-11(9)12(16)17/h2-5,14H,6H2,1H3,(H,13,15)(H,16,17)
• InChI Key: WVDDSGUUKICILL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=C(NC2=CC=CC=C21)C(=O)O
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

3-(Acetamidomethyl)-1H-indole-2-carboxylic acid, also known as AMCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. AMCA belongs to the indole class of compounds and has a molecular weight of 261.27 g/mol.

Mechanism of Action

The mechanism of action of 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid is not fully understood. However, it is believed that 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid binds to certain proteins and induces conformational changes. This binding can result in the activation or inhibition of protein function.
Biochemical and Physiological Effects:
3-(Acetamidomethyl)-1H-indole-2-carboxylic acid has been shown to have various biochemical and physiological effects. For example, 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid has been shown to inhibit the activity of certain enzymes, such as cholinesterase and acetylcholinesterase. Additionally, 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid has been shown to induce apoptosis in cancer cells. However, the effects of 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid on human health are not fully understood, and further research is needed.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid in lab experiments is its fluorescent properties, which make it a useful tool for studying protein-ligand interactions. Additionally, 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid is relatively easy to synthesize and can be purified through column chromatography. However, one limitation of using 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid is its relatively low yield, which can make it expensive to produce in large quantities.

Future Directions

There are several future directions for the use of 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid in scientific research. One direction is the development of biosensors for the detection of various analytes. Another direction is the study of 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid's effects on protein function and conformational changes. Additionally, further research is needed to understand the potential health benefits and risks associated with 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid.

Synthesis Methods

The synthesis of 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid involves the reaction of indole-2-carboxylic acid with N-(tert-butoxycarbonyl) glycine in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and dimethylaminopyridine (DMAP). This reaction results in the formation of 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid, which can be purified through column chromatography. The yield of 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid is approximately 60%.

Scientific Research Applications

3-(Acetamidomethyl)-1H-indole-2-carboxylic acid has been used in various scientific research applications, including as a fluorescent probe for protein-ligand interactions, as a tool for monitoring protein-protein interactions, and as a substrate for enzyme assays. 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid has been shown to bind to certain proteins and can be used to study protein conformational changes. Additionally, 3-(Acetamidomethyl)-1H-indole-2-carboxylic acid has been used in the development of biosensors for the detection of various analytes.